4-Methyl-N'-(naphthalen-2-yl)benzene-1-carboximidamide

• CAS No.: 76851-44-0
• Molecular Formula: C18H16N2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 4-methyl-N'-naphthalen-2-ylbenzenecarboximidamide
• InChI: InChI=1S/C18H16N2/c1-13-6-8-15(9-7-13)18(19)20-17-11-10-14-4-2-3-5-16(14)12-17/h2-12H,1H3,(H2,19,20)
• InChI Key: JZMWGAQMYOKRJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NC2=CC3=CC=CC=C3C=C2)N

Description

4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide is an organic compound that features a benzene ring substituted with a methyl group and a carboximidamide group, which is further attached to a naphthalene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-methylbenzonitrile and 2-naphthylamine.

Reaction Conditions: The reaction is carried out under acidic or basic conditions, often using a catalyst to facilitate the formation of the carboximidamide group.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide may involve large-scale batch reactors where the reaction conditions are optimized for maximum yield and efficiency. The use of automated systems for monitoring and controlling the reaction parameters ensures consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carboximidamide group to other functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the benzene or naphthalene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, acids, or bases are employed depending on the type of substitution reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or other derivatives.

Scientific Research Applications

4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular pathways and biological responses. The exact mechanism can vary depending on the context of its application.

Comparison with Similar Compounds

Similar Compounds

• 4-Methyl-N-(naphthalen-2-yl)benzenesulfonamide
• 4-Methyl-N-(naphthalen-1-yl)benzenesulfonamide
• (4-Methyl-benzylidene)-naphthalen-2-yl-amine

Uniqueness

4-Methyl-N’-(naphthalen-2-yl)benzene-1-carboximidamide is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for targeted applications in research and industry.